Cas no 132062-53-4 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[2,3-dideoxy-3-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[2,3-dideoxy-3-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-
• CAS No: 132062-53-4
• MF: C₁₁H₁₆FN₄O₁₁P₃
• MW: 492.184628486633
• CID: 144440
• PubChem ID: 453367
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[2,3-dideoxy-3-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[2,3-dideoxy-3-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[2,3-dideoxy-3-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 7-(2,3-dideoxy-3-fluoro-5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-erythro-pentofuranosyl)-
• 7-Deaza-3'FATP
• [[(2R,3S,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-3-fluoro-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• 132062-53-4
• 7-Deaza-3'-fluoro-2',3'-dideoxy-5'-triphosphate-adenosine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[2,3-dideoxy-3-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-
• DTXSID10157337
• 7-Deaza-3'-FATP

• Inchi： 1S/C11H16FN4O11P3/c12-7-3-9(16-2-1-6-10(13)14-5-15-11(6)16)25-8(7)4-24-29(20,21)27-30(22,23)26-28(17,18)19/h1-2,5,7-9H,3-4H2,(H,20,21)(H,22,23)(H2,13,14,15)(H2,17,18,19)/t7-,8+,9+/m0/s1
• InChI Key： UJXIWLFWJMJWHV-DJLDLDEBSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C=CC3=C(N)N=CN=C23)O1)F

Computed Properties

• Exact Mass: 492.00138
• Monoisotopic Mass: 492.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 226Ų

Experimental Properties

• Density: 2.31
• Boiling Point: 825.4°C at 760 mmHg
• Flash Point: 453°C
• Refractive Index: 1.786
• PSA: 225.78